4,5-Dimethylcyclohexen-2-one
Overview
Description
4,5-Dimethylcyclohexen-2-one is a natural product found in Nicotiana tabacum with data available.
Properties
CAS No. |
5715-25-3 |
|---|---|
Molecular Formula |
C8H12O |
Molecular Weight |
124.18 g/mol |
IUPAC Name |
4,5-dimethylcyclohex-2-en-1-one |
InChI |
InChI=1S/C8H12O/c1-6-3-4-8(9)5-7(6)2/h3-4,6-7H,5H2,1-2H3 |
InChI Key |
XADBPCVQACZOEL-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(=O)C=CC1C |
Origin of Product |
United States |
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